Cas no 1132669-90-9 (5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a boronic ester derivative featuring a benzaldehyde core functionalized with a methoxy group and a pinacol boronate moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to the stability and reactivity of the dioxaborolane group. The aldehyde functionality allows further derivatization, making it valuable for constructing complex molecular architectures. Its crystalline form and high purity ensure consistent performance in catalytic and pharmaceutical applications. The electron-donating methoxy group enhances its utility in fine-tuning electronic properties during synthetic transformations.

5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde structure

1132669-90-9 structure

Product Name:5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

CAS No:1132669-90-9

MF:C₁₄H₁₉BO₄

MW:262.109264612198

MDL:MFCD11044929

CID:1083413

PubChem ID:71669477

Update Time:2025-06-08

5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- 2-Formyl-4-methoxyphenylboronic acid pinacol ester
- EN300-24295056
- DB-350034
- 1132669-90-9
- AKOS016016410
- BS-49580
- 5-METHOXY-2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZALDEHYDE
- CS-0190016
- MB09151
- (2-FORMYL-4-METHOXYPHENYL)BORONIC ACID PINACOL ESTER
- MFCD11044929
- AMY39810
- Z2044743909
- MDL： MFCD11044929
- Inchi： 1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)12-7-6-11(17-5)8-10(12)9-16/h6-9H,1-5H3
- InChI Key： JRAWTSMQMAUECH-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2C=O)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 262.1376392g/mol
Monoisotopic Mass: 262.1376392g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8Å²

5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019064016-1g	2-Formyl-4-methoxyphenylboronic acid pinacol ester	1132669-90-9	95%	1g	$474.50	2023-09-04
Chemenu	CM205035-1g	5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	1132669-90-9	95 %	1g	$74	2021-08-04
Chemenu	CM205035-5g	5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	1132669-90-9	95 %	5g	$243	2021-08-04
Chemenu	CM205035-25g	5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	1132669-90-9	95 %	25g	$945	2021-08-04
Ambeed	A690792-250mg	5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	1132669-90-9	95%	250mg	$11.0	2024-04-26
Ambeed	A690792-1g	5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	1132669-90-9	95%	1g	$34.0	2024-04-26
Ambeed	A690792-5g	5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	1132669-90-9	95%	5g	$137.0	2024-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M886881-5g	5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	1132669-90-9	98%	5g	907.20	2021-05-17
Chemenu	CM205035-1g	5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	1132669-90-9	95%+	1g	$74	2023-02-03
Chemenu	CM205035-5g	5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	1132669-90-9	95%+	5g	$243	2023-02-03